Cas no 2222635-15-4 (Dclk1-IN-1)

• Product Name: Dclk1-IN-1
• CAS No: 2222635-15-4
• MF: C₂₆H₂₈F₃N₇O₂
• MW: 527.541435241699
• CID: 4739076
• PubChem ID: 134457640
• Update Time: 2025-10-22

Dclk1-IN-1 Chemical and Physical Properties

Names and Identifiers

• DCLK1-IN-1
• GTPL11114
• s8976
• compound 4 [PMID: 32251410]
• DA-62714
• FMF-03-146-1
• SCHEMBL20094134
• HY-135985
• AKOS040759388
• XBD
• 2222635-15-4
• 5,11-Dihydro-2-[[2-methoxy-4-(4-methyl-1-piperazinyl)phenyl]amino]-11-methyl-5-(2,2,2-trifluoroethyl)-6H-pyrimido[4,5-b][1,4]benzodiazepin-6-one
• 2-(2-Methoxy-4-(4-methylpiperazin-1-yl)phenylamino)-11-methyl-5-(2,2,2-trifluoroethyl)-5H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6(11H)-one
• 5-{[2-methoxy-4-(4-methylpiperazin-1-yl)phenyl]amino}-2-methyl-9-(2,2,2-trifluoroethyl)-2,4,6,9-tetraazatricyclo[9.4.0.0(3),?]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
• G17218
• OQFCHSFVWSLDAO-UHFFFAOYSA-N
• Dclk1-IN-1?
• BDBM50539944
• MS-29763
• 2-{[2-methoxy-4-(4-methylpiperazin-1-yl)phenyl]amino}-11-methyl-5-(2,2,2-trifluoroethyl)-5,11-dihydro-6H-pyrimido[4,5-b][1,4]benzodiazepin-6-one
• 2-[2-methoxy-4-(4-methylpiperazin-1-yl)anilino]-11-methyl-5-(2,2,2-trifluoroethyl)pyrimido[4,5-b][1,4]benzodiazepin-6-one
• 2-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-11-methyl-5-(2,2,2-trifluoroethyl)-5,11-dihydro-6H-benzo[e]pyrimido[5,4-b][1,4]diazepin-6-one
• CS-0119107
• CHEMBL4639395
• Dclk1-IN-1

• Inchi： 1S/C26H28F3N7O2/c1-33-10-12-35(13-11-33)17-8-9-19(22(14-17)38-3)31-25-30-15-21-23(32-25)34(2)20-7-5-4-6-18(20)24(37)36(21)16-26(27,28)29/h4-9,14-15H,10-13,16H2,1-3H3,(H,30,31,32)
• InChI Key： OQFCHSFVWSLDAO-UHFFFAOYSA-N
• SMILES： FC(CN1C(C2C=CC=CC=2N(C)C2=C1C=NC(=N2)NC1C=CC(=CC=1OC)N1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 527.225658g/mol
• Monoisotopic Mass: 527.225658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.1
• Molecular Weight: 527.5g/mol

Additional information on Dclk1-IN-1

Dclk1-IN-1: A Promising Compound in Cancer Research

Dclk1-IN-1, also known by its CAS number 2222635-15-4, has emerged as a significant compound in the field of oncology. This compound, which targets the Double Conserved Legs 1 (Dclk1) protein, has garnered considerable attention due to its potential role in inhibiting cancer progression. Recent studies have highlighted its ability to modulate key signaling pathways involved in tumor growth and metastasis, making it a compelling candidate for therapeutic development.

The Dclk1 protein is a critical regulator of cellular processes, including proliferation, differentiation, and apoptosis. Dysregulation of Dclk1 has been implicated in various cancers, such as colorectal cancer, glioblastoma, and breast cancer. Dclk1-IN-1 works by specifically targeting this protein, thereby disrupting its oncogenic functions. Preclinical studies have demonstrated that this compound can effectively suppress tumor growth in vitro and in vivo models, suggesting its potential as a novel anticancer agent.

One of the most recent breakthroughs involving Dclk1-IN-1 is its ability to enhance the efficacy of conventional chemotherapy. By sensitizing cancer cells to chemotherapeutic agents, this compound has shown promise in reducing drug resistance, a major challenge in cancer treatment. Furthermore, its selective targeting of cancer cells minimizes off-target effects, which is a significant advantage over traditional chemotherapies.

The mechanism of action of Dclk1-IN-1 involves interference with the Wnt/β-catenin signaling pathway, a pathway frequently activated in cancers. By inhibiting Dclk1, this compound disrupts the stabilization of β-catenin, leading to reduced transcription of oncogenes and increased expression of tumor suppressor genes. This dual action makes Dclk1-IN-1 a versatile tool in combating multi-drug resistant cancers.

Preliminary clinical trials have shown encouraging results with Dclk1-IN-1. Patients treated with this compound exhibited significant tumor regression without major adverse effects. These findings have paved the way for larger-scale trials to assess its safety and efficacy across different cancer types. The compound's bioavailability and pharmacokinetics have also been optimized to ensure maximum therapeutic benefit with minimal toxicity.

In addition to its therapeutic potential, Dclk1-IN-1 has become a valuable tool in basic research. Scientists are using this compound to study the role of Dclk1 in normal cellular functions and disease states beyond cancer. Its application in understanding stem cell biology and regenerative medicine holds promise for future therapeutic innovations.

The development of Dclk1-IN-1 represents a paradigm shift in cancer treatment by focusing on targeted therapies rather than broad-spectrum approaches. As research continues to uncover new insights into Dclk signaling pathways, compounds like Dclk1-IN-1 are expected to play a pivotal role in personalized medicine.